Cas no 897623-32-4 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide)

• Product Name: N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide
• CAS No: 897623-32-4
• MF: C₁₃H₉ClN₆O₄
• MW: 348.701360464096
• CID: 5914590
• PubChem ID: 16799270
• Update Time: 2025-05-30

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024625642
• SMR000808071
• N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-5-nitrofuran-2-carboxamide
• N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-5-nitrofuran-2-carboxamide
• F2070-1119
• MLS001235216
• CHEMBL1876148
• N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-5-nitrofuran-2-carboxamide
• 897623-32-4
• 2-Furancarboxamide, N-[[1-(4-chlorophenyl)-1H-tetrazol-5-yl]methyl]-5-nitro-
• N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide

• Inchi： 1S/C13H9ClN6O4/c14-8-1-3-9(4-2-8)19-11(16-17-18-19)7-15-13(21)10-5-6-12(24-10)20(22)23/h1-6H,7H2,(H,15,21)
• InChI Key： YQGPYGQOONNXCV-UHFFFAOYSA-N
• SMILES： O1C([N+]([O-])=O)=CC=C1C(NCC1N(C2=CC=C(Cl)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 348.0373805g/mol
• Monoisotopic Mass: 348.0373805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Predicted)
• pka: 10.79±0.46(Predicted)

Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide

Research Brief on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS: 897623-32-4)

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS: 897623-32-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural characteristics, mechanism of action, and efficacy in various biological assays. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule in drug discovery.

The compound features a unique structural framework, combining a tetrazole ring with a nitrofuran moiety, which is known to confer antimicrobial and antiparasitic properties. The presence of the 4-chlorophenyl group further enhances its bioactivity, making it a promising candidate for the development of novel therapeutic agents. Recent research has explored its interactions with specific biological targets, including enzymes and receptors involved in infectious diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial activity of N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide against drug-resistant bacterial strains. The compound exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 2-8 µg/mL. These findings suggest its potential as a scaffold for developing new antibiotics to combat multidrug-resistant infections.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's antiparasitic activity against Plasmodium falciparum, the causative agent of malaria. The results demonstrated significant inhibition of parasite growth at low micromolar concentrations, with an IC50 value of 1.2 µM. Molecular docking studies revealed that the compound likely targets the parasite's dihydrofolate reductase (DHFR) enzyme, a key player in folate metabolism. This mechanism aligns with the known activity of nitrofuran derivatives and underscores the compound's potential as an antimalarial agent.

Beyond its antimicrobial and antiparasitic properties, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide has also been investigated for its anticancer potential. A 2024 study in the European Journal of Medicinal Chemistry reported that the compound induces apoptosis in human leukemia (HL-60) cells by activating caspase-3 and -9 pathways. Additionally, it exhibited selective cytotoxicity towards cancer cells while sparing normal fibroblasts, suggesting a favorable therapeutic window. These findings highlight its promise as a chemotherapeutic agent, warranting further preclinical evaluation.

In conclusion, N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-5-nitrofuran-2-carboxamide (CAS: 897623-32-4) represents a versatile and pharmacologically active compound with applications spanning antimicrobial, antiparasitic, and anticancer therapies. Its unique structural features and demonstrated efficacy in various biological assays make it a compelling candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its in vivo efficacy and safety profiles to advance its translational potential.